Cas no 25021-37-8 (5-Methyl-4-phenyl-2-(3-pyridyl)thiazole)

• Product Name: 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole
• CAS No: 25021-37-8
• MF: C₁₅H₁₂N₂S
• MW: 252.334181785583
• MDL: MFCD16251565
• CID: 3041811
• PubChem ID: 53854677
• Update Time: 2025-10-29

5-Methyl-4-phenyl-2-(3-pyridyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole
• 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole, 97%
• Pyridine, 3-(5-methyl-4-phenyl-2-thiazolyl)-
• 3-(5-methyl-4-phenyl-thiazol-2-yl)-pyridine
• 5-methyl-4-phenyl-2-pyridin-3-yl-1,3-thiazole
• MFCD16251565
• 25021-37-8
• SCHEMBL11460952
• 5-Methyl-4-Phenyl-2-(pyridin-3-yl)thiazole

• MDL： MFCD16251565
• Inchi： 1S/C15H12N2S/c1-11-14(12-6-3-2-4-7-12)17-15(18-11)13-8-5-9-16-10-13/h2-10H,1H3
• InChI Key： GSGOCLDRTHODPU-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1=NC(C2=CC=CC=C2)=C(C)S1

Computed Properties

• Exact Mass: 252.07211956g/mol
• Monoisotopic Mass: 252.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Additional information on 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole

5-Methyl-4-phenyl-2-(3-pyridyl)thiazole

5-Methyl-4-phenyl-2-(3-pyridyl)thiazole (CAS No. 25021-37-8) is a heterocyclic compound with a unique structure that combines a thiazole ring with substituents at the 2, 4, and 5 positions. The molecule features a methyl group at position 5, a phenyl group at position 4, and a pyridine ring attached at position 2. This combination of functional groups makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. It is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in organic synthesis. The substitution pattern of 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole enhances its reactivity and selectivity in different chemical environments. Recent studies have highlighted its potential as a building block for the development of bioactive molecules.

One of the most promising applications of 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole lies in the field of drug discovery. Researchers have explored its ability to act as a template for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate the activity of histone deacetylases (HDACs), which are critical targets in epigenetic therapy.

In addition to its role in pharmaceuticals, 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole has also been investigated for its potential in agrochemicals. Its ability to interact with plant pathogens and inhibit their growth makes it a candidate for developing new classes of pesticides and fungicides. Recent research has focused on optimizing its bioavailability and reducing environmental toxicity, which are crucial factors for agricultural applications.

The synthesis of 5-Methyl-4-phenyl-2-(3-pyridyl)thiazole involves multi-step organic reactions, often utilizing coupling reactions or cyclization processes. Researchers have developed efficient methods to construct this compound, ensuring high yields and purity. These advancements have made it easier to scale up production for both research and industrial purposes.

From a materials science perspective, 5-Methyl-4 phen yl 2 (3 pyrid yl) thia zole has shown promise as a component in advanced materials such as conductive polymers and metal organic frameworks (MOFs). Its electronic properties make it suitable for applications in electronics and energy storage devices.

In conclusion, 5-Methyl phen yl pyrid yl thia zole (CAS No. 25021 37 8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research, positioning it as an important molecule in contemporary chemistry.